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Compound of Interest

Compound Name: Desphenyl Chloridazon-15N2

CAS No.: 1189649-21-5

Cat. No.: B563998

Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Desphenyl Chloridazon-15N2, a stable isotope-

labeled metabolite of the herbicide chloridazon. By understanding the chemical nature of this

compound and adhering to established safety protocols and regulatory requirements, you can

ensure a safe and compliant disposal process.

Desphenyl-chloridazon (DPC) is recognized for its persistence and mobility in the environment,

often being detected in water bodies.[1][2][3][4][5] The ¹⁵N₂ labeling introduces stable, non-

radioactive isotopes, which simplifies disposal compared to radiolabeled compounds, yet still

necessitates careful handling as a chemical waste product.[6][7]

Core Principles of Disposal
The disposal of Desphenyl Chloridazon-¹⁵N₂ is governed by the principles of chemical waste

management. The primary objective is to prevent environmental contamination and ensure the

safety of laboratory personnel.
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Step-by-Step Disposal Protocol
1. Waste Identification and Characterization:

Stable Isotope, Not Radioactive: It is crucial to distinguish Desphenyl Chloridazon-¹⁵N₂ from

radioactive materials. As it contains stable isotopes, it does not require disposal as

radioactive waste.[6][7]

Chemical Hazards: The primary hazards are associated with the chemical properties of

Desphenyl Chloridazon. According to safety data sheets (SDS), it may be harmful if

swallowed, cause skin and eye irritation, and may cause an allergic skin reaction or

respiratory irritation.[8][9] If in a solvent, the hazards of the solvent (e.g., acetonitrile is

flammable and toxic) must also be considered.[10][11]

Waste Classification: Classify the waste as hazardous chemical waste.

2. Segregation and Storage:

Dedicated Waste Container: Designate a specific, clearly labeled waste container for

Desphenyl Chloridazon-¹⁵N₂ waste.

Labeling: The container must be labeled with the words "Hazardous Waste" and the full

chemical name: "Desphenyl Chloridazon-¹⁵N₂". Include the concentration and solvent if

applicable.

Incompatible Materials: Do not mix this waste with other incompatible chemical waste

streams.

Storage Location: Store the waste container in a designated satellite accumulation area

(SAA) or central accumulation area (CAA) that is secure, well-ventilated, and away from

general laboratory traffic.[12]

3. Container Management:

Appropriate Containers: Use containers that are chemically compatible with Desphenyl

Chloridazon-¹⁵N₂ and any solvents. For instance, acids and bases should not be stored in

metal containers.[13]
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Secure Closure: Ensure containers are always securely closed when not in use to prevent

spills or evaporation.

Container Integrity: Regularly inspect the waste container for any signs of leakage or

degradation.

4. Disposal Procedure:

Institutional Guidelines: All chemical waste disposal must be conducted in accordance with

your institution's Environmental Health and Safety (EHS) department guidelines.[14]

Licensed Waste Hauler: The disposal of hazardous chemical waste must be handled by a

licensed and certified hazardous waste contractor.[6][15]

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of accumulation.

5. Empty Container Disposal:

Triple Rinsing: Empty containers that held Desphenyl Chloridazon-¹⁵N₂ should be triple-

rinsed with a suitable solvent (e.g., the solvent the compound was dissolved in, or a common

laboratory solvent like acetone or ethanol).

Rinsate Collection: The rinsate from the triple-rinsing process must be collected and

disposed of as hazardous chemical waste.[14]

Container Disposal: After triple-rinsing and allowing the container to dry, deface or remove

the original label and dispose of it as regular laboratory waste, in accordance with your

institution's policies.

Decision Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of

Desphenyl Chloridazon-¹⁵N₂ waste.
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Waste Generation & Characterization

Segregation & Storage

Disposal & Documentation

Empty Container Management
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Arrange for pickup by a licensed hazardous waste contractor
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Triple-rinse the empty container

Collect rinsate as hazardous waste

Deface label and dispose of container as non-hazardous waste

Click to download full resolution via product page

Caption: Disposal workflow for Desphenyl Chloridazon-¹⁵N₂.
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Quantitative Data Summary
Parameter Value Source

Molecular Weight 145.55 g/mol [8][16][17]

Chemical Formula C₄H₄ClN₃O [16][17]

CAS Number 6339-19-1 [16][17]

Regulatory Framework
In the United States, the disposal of hazardous chemical waste is regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[13][15] Academic laboratories may have specific regulations under Subpart K of the

RCRA.[18] It is imperative to consult with your institution's EHS department to ensure

compliance with all applicable federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dual-Element Isotope Analysis of Desphenylchloridazon to Investigate Its Environmental
Fate in a Systematic Field Study: A Long-Term Lysimeter Experiment - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. acs.figshare.com [acs.figshare.com]

3. researchgate.net [researchgate.net]

4. Environmental occurrence and degradation of the herbicide n-chloridazon - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. moravek.com [moravek.com]

7. How to Dispose the Waste from Isotope Labeling [bocsci.com]

8. witega.de [witega.de]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://pubmed.ncbi.nlm.nih.gov/19230910/
https://www.researchgate.net/publication/24021278_Environmental_occurrence_and_degradation_of_the_herbicide_n-chloridazon
https://www.witega.de/storage/witega/upload/PS178_Chloridazon-desphenyl_EN.pdf
https://www.thgeyer.de/downloads/sdb/988075_de_de.pdf
https://www.cpachem.com/sds/SB27900.pdf
https://www.rti.org/isotope-labeling
https://research.columbia.edu/sites/default/files/content/EHS/Radiation%20Safety/radwasteposter.pdf
https://www.benchchem.com/product/b563998?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/32122119/
https://pubmed.ncbi.nlm.nih.gov/32122119/
https://pubmed.ncbi.nlm.nih.gov/32122119/
https://acs.figshare.com/collections/Dual-Element_Isotope_Analysis_of_Desphenylchloridazon_to_Investigate_Its_Environmental_Fate_in_a_Systematic_Field_Study_A_Long-Term_Lysimeter_Experiment/4904073
https://www.researchgate.net/figure/Accumulation-of-extractable-chloridazon-and-desphenyl-chloridazon-in-the-leaves-and-stems_fig2_285672480
https://pubmed.ncbi.nlm.nih.gov/19401257/
https://pubmed.ncbi.nlm.nih.gov/19401257/
https://www.researchgate.net/publication/24376189_Environmental_occurrence_and_degradation_of_the_herbicide_n-chloridazon
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://witega.de/wp-content/uploads/2024/03/PS178-Chloridazon-desphenyl-WITEGA-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. cpachem.com [cpachem.com]

10. hpc-standards.com [hpc-standards.com]

11. thgeyer.com [thgeyer.com]

12. MedicalLab Management Magazine [medlabmag.com]

13. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

14. pdf.benchchem.com [pdf.benchchem.com]

15. danielshealth.com [danielshealth.com]

16. Chloridazon-desphenyl | CAS 6339-19-1 | LGC Standards [lgcstandards.com]

17. scbt.com [scbt.com]

18. epa.gov [epa.gov]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Desphenyl Chloridazon-15N2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563998/docs#a-comprehensive-guide-to-the-proper-
disposal-of-desphenyl-chloridazon-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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